Cas no 1806651-01-3 (Ethyl 4-(3-chloropropyl)-2-nitrobenzoate)

• Product Name: Ethyl 4-(3-chloropropyl)-2-nitrobenzoate
• CAS No: 1806651-01-3
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 4958087
• Update Time: 2025-06-25

Ethyl 4-(3-chloropropyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropyl)-2-nitrobenzoate

• Inchi： 1S/C12H14ClNO4/c1-2-18-12(15)10-6-5-9(4-3-7-13)8-11(10)14(16)17/h5-6,8H,2-4,7H2,1H3
• InChI Key： XNEDQFNZHLXCDC-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 292
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 4-(3-chloropropyl)-2-nitrobenzoate

Ethyl 4-(3-chloropropyl)-2-nitrobenzoate (CAS No. 1806651-01-3): A Comprehensive Overview

Ethyl 4-(3-chloropropyl)-2-nitrobenzoate (CAS No. 1806651-01-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a nitro group, a chloropropyl substituent, and an ester functional group. These features contribute to its potential applications in various scientific and industrial domains.

The chemical formula of Ethyl 4-(3-chloropropyl)-2-nitrobenzoate is C₁₂H₁₃ClNO₄. The compound's molecular weight is approximately 274.69 g/mol. Its physical properties, such as solubility and stability, are crucial for understanding its behavior in different environments and applications. For instance, it is generally soluble in organic solvents like ethanol and acetone but has limited solubility in water.

In the realm of organic synthesis, Ethyl 4-(3-chloropropyl)-2-nitrobenzoate serves as a valuable intermediate for the synthesis of more complex molecules. The presence of the nitro group can be reduced to an amino group, which can then undergo further reactions to form a wide range of derivatives. This versatility makes it an attractive starting material for researchers exploring new chemical pathways.

Recent studies have highlighted the potential of Ethyl 4-(3-chloropropyl)-2-nitrobenzoate in pharmaceutical research. One notable application is its use as a precursor for the development of novel drugs targeting specific biological pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

The chloropropyl substituent in Ethyl 4-(3-chloropropyl)-2-nitrobenzoate also plays a crucial role in its biological activity. This functional group can be modified to enhance the compound's pharmacological properties, such as improving its bioavailability or reducing side effects. Researchers are actively exploring these modifications to optimize the therapeutic potential of this compound.

In addition to its pharmaceutical applications, Ethyl 4-(3-chloropropyl)-2-nitrobenzoate has shown promise in materials science. Its unique molecular structure makes it suitable for use in the development of advanced materials with specific properties. For instance, it can be incorporated into polymers to enhance their mechanical strength or thermal stability. This versatility opens up new possibilities for applications in fields such as electronics and composite materials.

The synthesis of Ethyl 4-(3-chloropropyl)-2-nitrobenzoate typically involves several steps, including nitration, esterification, and substitution reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and sustainability of these processes.

Safety considerations are paramount when handling Ethyl 4-(3-chloropropyl)-2-nitrobenzoate. While it is not classified as a hazardous material, proper precautions should be taken to prevent exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Ethyl 4-(3-chloropropyl)-2-nitrobenzoate (CAS No. 1806651-01-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists working in organic chemistry, pharmaceuticals, and materials science. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.